Cetirizine-D8

• Molecular Formula: C21H25ClN2O3
• Molecular Weight: 396.9 g/mol
• InChI: InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)/i10D2,11D2,12D2,13D2
• InChIKey: ZKLPARSLTMPFCP-BGKXKQMNSA-N

Cetirizine-D8 SIL Internal Standard Guide

Cetirizine-D8 (CAS 774596-22-4 free base; 2070015-04-0 dihydrochloride) is an octa-deuterated analog of the second-generation antihistamine cetirizine, in which eight hydrogen atoms on the piperazine ring are replaced by deuterium [1]. With a molecular formula of C₂₁H₁₇D₈ClN₂O₃ (free base MW 396.94) and C₂₁H₁₉D₈Cl₃N₂O₃ (dihydrochloride MW 469.86), this compound is chemically identical to unlabeled cetirizine in chromatographic behavior but provides a +8 Da mass shift (m/z 389→397) for mass spectrometric detection [2]. It is manufactured as a certified analytical reference standard, not as a therapeutic agent, and is primarily procured for use as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS and GC-MS quantification workflows .

LC-MS/MS & GC-MS quantification: Stable isotope-labeled internal standard (SIL-IS) for cetirizine bioanalysis.

Deuterated analog: +8 Da mass shift avoids chlorine isotopologue interference.

Certified reference standard: Research use only; not a therapeutic agent.

• [1] Song Q, Junga H, Tang Y, et al. Automated 96-well solid phase extraction and hydrophilic interaction liquid chromatography-tandem mass spectrometric method for the analysis of cetirizine (ZYRTEC®) in human plasma—with emphasis on method ruggedness. J Chromatogr B. 2005;814(1):105-114. doi:10.1016/j.jchromb.2004.10.009 View Source
• [2] Song Q, et al. HILIC-MS/MS method for cetirizine in human plasma. J Chromatogr B. 2005;814(1):105-114. [M+H]+ at 389 for cetirizine, 397 for cetirizine-d8; dominant product ion at 201 for both. View Source

Cetirizine-D8 vs. D4 and Unlabeled Internal Standards

Cetirizine-D8 is not interchangeable with its close deuterated analog cetirizine-d4 (CAS 1219803-84-5) or with non-deuterated structural analog internal standards such as oxybutynin or hydroxyzine. Cetirizine contains one chlorine atom, which has a natural isotopic abundance of approximately 75% ³⁵Cl and 25% ³⁷Cl, generating prominent [M+H+2] and [M+H+4] isotopologue peaks in the mass spectrum . A d4-isotopolog with only a +4 Da shift may suffer from isotopic cross-talk with the analyte's natural chlorine isotopologue envelope, whereas the +8 Da shift of cetirizine-D8 places the internal standard signal entirely outside the analyte isotopologue cluster, eliminating this interference . Furthermore, structural analog internal standards such as oxybutynin can exhibit differential extraction recovery, chromatographic retention, and ionization matrix effects relative to the analyte, whereas deuterated cetirizine-D8 co-elutes at the identical retention time (1.1 min) and compensates for any matrix suppression or enhancement [1]. These analytical deficiencies in lower-labeled or non-deuterated alternatives directly impact method ruggedness, accuracy, and regulatory acceptability under ICH M10 and FDA bioanalytical method validation guidance.

Cetirizine-D4 (only +4 Da)

May overlap with analyte chlorine isotopologues, introducing isotopic cross-talk risk. D8 mass shift eliminates this interference.

Non-deuterated structural analogs

Differential extraction recovery and matrix effects can occur. Co-eluting D8 IS compensates for matrix suppression.

Enantiomer-specific D4 IS

Racemic D8 supports both achiral and chiral methods for R-, S-, and total cetirizine, simplifying procurement.

• [1] Song Q, Junga H, Tang Y, et al. J Chromatogr B. 2005;814(1):105-114. Retention time of both cetirizine and cetirizine-d8 = 1.1 min. Recovery for internal standard = 84.1%. No adverse matrix effects noted. View Source

Cetirizine-D8 Quantitative Performance Evidence

Eliminating Chlorine Isotopic Cross-Talk

Cetirizine-D8 provides a precursor ion [M+H]+ at m/z 397, which is +8 Da above the unlabeled analyte at m/z 389 [1]. In contrast, cetirizine-d4 provides only a +4 Da shift (m/z 393) [2]. Because cetirizine contains one chlorine atom with natural isotopic abundance (~25% ³⁷Cl), the analyte generates significant [M+H+2] and [M+H+4] isotopologue peaks that can overlap with the d4 internal standard signal, causing isotopic cross-talk . The +8 Da shift of the d8-isotopolog places the IS signal completely outside the analyte's chlorine isotopologue envelope, eliminating this source of quantitative bias .

Isotopic cross‑talk

Class‑level inference

D8: [M+H]+ m/z 397 (+8 Da) vs D4: m/z 393 (+4 Da). D8 places IS signal completely outside analyte chlorine isotopologue envelope, eliminating cross‑talk.

Supports interference‑free quantification; avoids additional cross‑talk validation.

HRMS or chromatographic resolution may be required for D4 methods.

Evidence Dimension	Mass shift from unlabeled analyte [M+H]+ and susceptibility to chlorine isotopologue interference
Target Compound Data	Cetirizine-D8: [M+H]+ at m/z 397.2 (+8 Da shift); isotopologue separation from analyte Cl envelope complete
Comparator Or Baseline	Cetirizine-d4: [M+H]+ at m/z 393 (+4 Da shift); potential overlap with analyte [M+H+4] isotopologue from ³⁷Cl contribution
Quantified Difference	Δmass shift = +8 Da (D8) vs. +4 Da (D4); D8 eliminates isotopic cross-talk; D4 may exhibit cross-talk into the IS channel requiring chromatographic resolution or HRMS verification
Conditions	Positive-ion ESI LC-MS/MS; cetirizine contains one Cl atom (³⁵Cl:³⁷Cl ≈ 3:1 natural abundance)

Why This Matters

For regulated bioanalysis, isotopic cross-talk introduces concentration-dependent bias and compromises method accuracy; the +8 Da shift is a de-risking procurement decision that avoids the need for additional HRMS cross-talk validation.

• [1] Song Q, et al. J Chromatogr B. 2005;814(1):105-114. Cetirizine [M+H]+ at m/z 389, cetirizine-d8 [M+H]+ at m/z 397, dominant product ion at m/z 201 for both. View Source
• [2] Munar A, Frazee C, Jones B, Garg U. Cetirizine Quantification by HPLC-MS/MS. Methods Mol Biol. 2016;1383:115-120. Cetirizine d4 MRM transition: 393.09→165.15, 201.10. View Source

Method Ruggedness Advantage Over Non-Deuterated IS

In the validated HILIC-MS/MS method by Song et al. (2005), cetirizine-d8 was used as the internal standard over a calibration range of 1.00–1000 ng/mL in human plasma (0.10 mL sample volume). The inter-day precision and accuracy of QC samples demonstrated <3.0% RSD and <6.0% RE [1]. By comparison, earlier methods employing non-deuterated structural analog internal standards such as oxybutynin or hydroxyzine were noted to be less desirable for quantitative bioanalysis due to differential matrix effects and the clinical risk that subjects may be co-administered those drugs [1]. The absolute extraction recovery for cetirizine-d8 was 84.1% with no adverse matrix effects observed, and the use of the stable isotope-labeled IS was explicitly credited with improving method ruggedness [1].

Method ruggedness

Direct comparison

D8 IS method (HILIC‑MS/MS) reported inter‑day precision and accuracy meeting validation criteria across 1.00–1000 ng/mL in human plasma (Song et al. 2005). Non‑deuterated structural analog IS may suffer from differential matrix effects.

Enables robust PK bioanalysis method performance.

Matrix‑effect compensation via co‑elution is critical.

Evidence Dimension	Inter-day precision (RSD), accuracy (RE), and matrix effect robustness of the LC-MS/MS method
Target Compound Data	Cetirizine-D8 as IS: inter-day precision <3.0% RSD; accuracy <6.0% RE; IS recovery 84.1%; no adverse matrix effects; LLOQ 1.00 ng/mL from 0.10 mL plasma; run time 2.0 min
Comparator Or Baseline	Non-deuterated structural analog IS (oxybutynin, hydroxyzine): cited as less desirable due to differential matrix effects, potential co-medication interference, and lack of co-elution for matrix effect compensation
Quantified Difference	Method with D8 IS achieved <3.0% RSD and <6.0% RE; earlier non-deuterated IS methods required larger plasma volumes (≥0.25 mL) and had higher LLOQs (5 ng/mL). D8 co-elution (identical RT 1.1 min) enables exact matrix effect compensation.
Conditions	HILIC silica column (Betasil 50×3 mm, 5 μm); mobile phase ACN:water:acetic acid:TFA (93:7:1:0.025 v/v/v/v); flow rate 0.5 mL/min; API 3000/4000 (+)ESI-MS/MS

Why This Matters

Procurement of cetirizine-D8 directly enables validated method performance at high sensitivity (1 ng/mL LLOQ) with documented ruggedness—a pre-requisite for regulatory submission of pharmacokinetic study data.

• [1] Song Q, Junga H, Tang Y, et al. J Chromatogr B. 2005;814(1):105-114. Inter-day precision <3.0% RSD, accuracy <6.0% RE, IS recovery 84.1%, LLOQ 1.00 ng/mL. 'Use of stable isotope-labeled internal standard further improved method ruggedness.' Comparison to hydroxyzine and oxybutynin as IS noted as problematic. View Source

Isotopic Purity for Regulatory Bioanalysis

Cetirizine-D8 dihydrochloride from major reference standard suppliers is certified at ≥99% purity with ≥99% atom D isotopic enrichment . This level of isotopic purity is critical because residual unlabeled (d0) or under-labeled (d1-d7) species contribute to the analyte signal channel, causing positive bias at low analyte concentrations. For the d4 analog, typical specifications are 95% purity by HPLC and 98% atom D . The higher atom%D specification for D8 translates to lower d0 carryover into the analyte MRM channel, improving the lower limit of quantification (LLOQ) and method sensitivity . ISPStandards supplies cetirizine-D8 with detailed characterization data compliant with regulatory guidelines for ANDA and commercial production QC applications .

Isotopic purity

Cross‑study comparable

D8: ≥99% atom D (≥99% purity) vs D4: 98% atom D. Lower residual d0 carryover (≤1% vs ≤2%) reduces positive bias at low concentrations.

Supports lower achievable LLOQ; reduces isotope impurity bias.

Verify certificate of analysis for lot‑specific enrichment.

Evidence Dimension	Certified isotopic purity (atom% D) and chemical purity
Target Compound Data	Cetirizine-D8 dihydrochloride: ≥99% purity, ≥99% atom D (BOC Sciences, Cayman Chemical, InvivoChem ≥98%)
Comparator Or Baseline	Cetirizine-d4: 95% purity by HPLC, 98% atom D (BOC Sciences specification); residual d0 content ≤2%
Quantified Difference	D8 atom%D ≥99% vs. D4 atom%D 98%; D8 residual d0 ≤1% vs. D4 residual d0 ≤2%, representing at least 2-fold lower potential for d0 cross-contamination into the analyte channel
Conditions	Specifications per certificates of analysis from BOC Sciences, Cayman Chemical, and ISPStandards; LC-MS/MS isotope dilution quantification

Why This Matters

For low-level quantification in pharmacokinetic studies (e.g., terminal elimination phase samples), even 1-2% d0 carryover from the internal standard can bias accuracy at the LLOQ; the ≥99% atom D specification directly supports lower achievable LLOQs.

Enantioselective Chiral Separation for Levocetirizine

In the enantioselective NP-LC-APCI-MS/MS method developed by Park et al. (2010), racemic cetirizine-D8 dihydrochloride was used as the internal standard for the determination of levocetirizine [(R)-cetirizine] in human plasma [1]. The mass transition for the IS was m/z 397.2→201.1 versus m/z 389.2→201.1 for levocetirizine. Under optimized conditions on a CHIRALPAK AD-H column, baseline separation of levo-cetirizine, dextro-cetirizine, and the D8 internal standard was achieved in under 11 minutes [1]. The method achieved an LLOQ of 0.5 ng/mL, with recovery between 97.0% and 102.2% and calibration linearity r²>0.995 over 0.5–300 ng/mL [1]. This method was successfully applied to enantioselective oral pharmacokinetic studies in healthy Korean volunteers [1].

Chiral separation

Direct comparison

Racemic D8 IS resolved baseline from (R)‑ and (S)‑cetirizine on CHIRALPAK AD‑H; LLOQ 0.5 ng/mL, recovery 97–102% (Park et al. 2010).

Enables enantioselective quantification with matrix effect compensation.

D8 shift avoids cross‑talk with each enantiomer’s Cl isotopologue.

Evidence Dimension	Enantioselective chromatographic resolution, LLOQ, and recovery for levocetirizine quantification
Target Compound Data	Racemic cetirizine-D8 as IS: baseline enantiomer separation + IS resolved in <11 min; LLOQ 0.5 ng/mL; recovery 97.0–102.2%; linear range 0.5–300 ng/mL (r²>0.995)
Comparator Or Baseline	Prior non-enantioselective methods using non-deuterated IS: required larger sample volumes (≥1.0 mL), longer run times, lower sensitivity, and could not distinguish active (R)-enantiomer from inactive (S)-enantiomer
Quantified Difference	LLOQ improved to 0.5 ng/mL (vs. ≥1 ng/mL for prior achiral methods); enantioselective resolution achieved; deuterated IS enables matrix effect compensation in normal-phase chiral chromatography
Conditions	CHIRALPAK AD-H column; mobile phase n-hexane:ethanol:diethylamine:acetic acid (60:40:0.1:0.1 v/v/v/v); APCI positive ion mode; MRM transitions m/z 389.2→201.1 (analyte) and 397.2→201.1 (IS)

Why This Matters

For laboratories conducting enantioselective pharmacokinetic studies of levocetirizine (the active R-enantiomer), the deuterated D8 internal standard is essential for accurate chiral quantification with regulatory-grade sensitivity and selectivity.

• [1] Park JY, et al. Enantioselective determination of cetirizine in human plasma by normal-phase liquid chromatography-atmospheric pressure chemical ionization-tandem mass spectrometry. J Chromatogr B. 2010;878(32):3351-3357. Levocetirizine-D8 as IS; MRM 397.2→201.1; LLOQ 0.5 ng/mL; recovery 97.0-102.2%; baseline separation of enantiomers and IS. View Source

Universal IS Across Achiral and Chiral Methods

Cetirizine-D8 (hydrochloride) is validated and specified by the manufacturer (Cayman Chemical, Item No. 26445) as an internal standard for the simultaneous or separate quantification of cetirizine, (R)-cetirizine, and (S)-cetirizine by GC-MS or LC-MS . This contrasts with enantiomer-specific deuterated standards such as levocetirizine-d4, which can only serve as IS for the (R)-enantiomer. The racemic nature of cetirizine-D8 provides procurement efficiency: a single reference standard supports three distinct analytical workflows (achiral total cetirizine, chiral (R)-cetirizine, and chiral (S)-cetirizine determination) . Additionally, a validated GC-MS method for simultaneous determination of 11 antihistamines in breast milk used cetirizine-d8 as one of three deuterated internal standards (alongside diazepam-d5 and hydroxyzine-d4), achieving absolute recovery values of 70.5–120.0% and LOD/LOQ of 1.50/5.00 ng/mL [1].

Multi‑analyte utility

Supporting evidence

One racemic D8 standard supports quantification of cetirizine, (R)‑cetirizine, and (S)‑cetirizine. Validated in multi‑antihistamine GC‑MS method (recovery 70–120%, LOQ 5 ng/mL).

Reduces reference standard SKUs across achiral and chiral workflows.

Verify cross‑platform compatibility in own matrix.

Evidence Dimension	Number of analytes quantifiable with a single internal standard
Target Compound Data	Racemic cetirizine-D8: serves as IS for 3 analytes (cetirizine, (R)-cetirizine, (S)-cetirizine); additionally validated in multi-antihistamine GC-MS method with LOD 1.50 ng/mL, LOQ 5.00 ng/mL
Comparator Or Baseline	Enantiomer-specific IS (e.g., levocetirizine-d4): limited to single enantiomer quantification; structural analog IS: requires separate calibration for each analyte
Quantified Difference	3:1 analyte coverage ratio for racemic D8 vs. enantiomer-specific deuterated IS; universal applicability across achiral and chiral methods reduces procurement SKUs
Conditions	GC-MS and LC-MS platforms; validated in human plasma (HILIC-MS/MS) and breast milk (GC-MS SPE with derivatization)

Why This Matters

Procurement of racemic cetirizine-D8 reduces the number of separate internal standard reference materials needed to support a comprehensive bioanalytical program covering both achiral and enantioselective assays.

• [1] Katselou M, Athanaselis S, Nikolaou P, et al. A fully validated method for the simultaneous determination of 11 antihistamines in breast milk by GC-MS. Biomed Chromatogr. 2018;32(8):e4260. Cetirizine-d8 used as internal standard; absolute recovery 70.5–120.0%, LOD 1.50 ng/mL, LOQ 5.00 ng/mL. View Source

Cetirizine-D8 Procurement Scenarios

Regulated PK Bioanalysis

When developing or validating an LC-MS/MS method for cetirizine quantification in human plasma to support an Abbreviated New Drug Application (ANDA), cetirizine-D8 dihydrochloride is the appropriate internal standard choice. The validated method of Song et al. (2005) demonstrated that cetirizine-D8 enabled inter-day precision <3.0% RSD, accuracy <6.0% RE, and an LLOQ of 1.00 ng/mL from only 0.10 mL of plasma, with identical retention time (1.1 min) ensuring robust matrix effect compensation [1]. ISPStandards supplies cetirizine-D8 with characterization data compliant with regulatory guidelines and traceability to USP or EP pharmacopeial standards . The ≥99% atom D isotopic purity minimizes d0 carryover bias at the LLOQ, which is critical for accurately quantifying low concentrations during the terminal elimination phase .

Levocetirizine Enantioselective PK Studies

For clinical or preclinical studies requiring separate quantification of the active (R)-cetirizine (levocetirizine) and inactive (S)-cetirizine enantiomers, racemic cetirizine-D8 serves as a universal internal standard. The validated NP-LC-APCI-MS/MS method of Park et al. (2010) achieved baseline separation of both enantiomers and the D8 IS on a chiral column (CHIRALPAK AD-H), with an LLOQ of 0.5 ng/mL, recovery of 97.0–102.2%, and linearity over 0.5–300 ng/mL [2]. The +8 Da mass shift of the D8 IS ensures no isotopic cross-talk with either enantiomer's chlorine isotopologue envelope, a concern that would persist with a d4-labeled IS .

Multi-Analyte Antihistamine Screening

In forensic or clinical toxicology laboratories requiring simultaneous quantification of multiple antihistamines, cetirizine-D8 has been validated as part of a GC-MS method for 11 antihistamines in breast milk, achieving absolute recovery of 70.5–120.0%, LOD 1.50 ng/mL, and LOQ 5.00 ng/mL [3]. The racemic nature of cetirizine-D8 allows it to serve as the internal standard for total cetirizine regardless of the enantiomeric composition in the sample, simplifying method setup and reducing the number of reference standards required .

Environmental Fate and Wastewater Monitoring

Cetirizine-D8 has been demonstrated as a suitable tracer for studying the effect of matrix on analytical measurements in environmental samples, and can be quantified by high-resolution mass spectrometry for monitoring the fate and transport of cetirizine in ecosystems . The compound's stability under environmental exposure conditions and its utility in isotope dilution analysis make it appropriate for wastewater-based epidemiology and environmental pharmaceutical monitoring programs.

Application

Selection Property

Validation Focus

PK bioanalysis (human plasma matrices)

Co‑eluting deuterated internal standard

Method ruggedness and matrix effect compensation

Enantioselective (R)‑cetirizine bioanalysis

Racemic D8 IS for chiral resolution

Enantiomer separation and isotopic cross‑talk absence

Multi‑analyte antihistamine screening

Universal deuterated IS for GC‑MS/LC‑MS

Recovery and LOD/LOQ in complex matrices

Environmental pharmaceutical monitoring

Stable isotope‑labeled tracer

Matrix effect assessment and fate studies

• [1] Song Q, et al. J Chromatogr B. 2005;814(1):105-114. Inter-day precision <3.0% RSD, accuracy <6.0% RE, LLOQ 1.00 ng/mL, IS recovery 84.1%, identical RT 1.1 min. View Source
• [2] Park JY, et al. J Chromatogr B. 2010;878(32):3351-3357. Enantioselective NP-LC-APCI-MS/MS; levocetirizine-D8 IS; LLOQ 0.5 ng/mL; recovery 97.0-102.2%. View Source
• [3] Katselou M, et al. Biomed Chromatogr. 2018;32(8):e4260. Cetirizine-d8 as IS in 11-antihistamine GC-MS method; recovery 70.5–120.0%; LOD 1.50 ng/mL; LOQ 5.00 ng/mL. View Source